![molecular formula C9H15N3O4S B2849088 N-(2,4-diethoxypyrimidin-5-yl)methanesulfonamide CAS No. 1448047-33-3](/img/structure/B2849088.png)
N-(2,4-diethoxypyrimidin-5-yl)methanesulfonamide
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Overview
Description
Scientific Research Applications
Synthesis and Biological Activity
N-(2,4-diethoxypyrimidin-5-yl)methanesulfonamide has been explored for its potential in the synthesis of novel compounds with significant biological activities. One study outlines the synthesis and evaluation of methanesulfonamide pyrimidine-substituted compounds as potent HMG-CoA reductase inhibitors, showcasing their efficacy in inhibiting cholesterol biosynthesis, which is a critical pathway in cardiovascular disease management (Watanabe et al., 1997).
Catalysis and Chemical Reactions
Research has also focused on the role of similar compounds in catalytic processes, such as the conversion of methane to methanol and other valuable chemicals. For example, studies on PtCl2 type catalysts for activating methane to methanol have provided insights into the stability, thermodynamics, and reaction mechanisms of these catalysts, highlighting the potential for more economically feasible modifications (Kua et al., 2002).
Microbial Reduction and Biotechnology
The microbial reduction of related compounds to produce chiral intermediates for pharmaceutical synthesis exemplifies the biotechnological applications of these substances. A study by Patel et al. demonstrated the stereoselective microbial reduction of a phenyl methane sulfonamide compound, yielding a potential intermediate for beta-receptor antagonists (Patel et al., 1993).
Material Science and Coordination Chemistry
In the realm of material science and coordination chemistry, research has been conducted on the synthesis and characterization of diethyltin-based self-assemblies derived from sulfonate-phosphonate ligands. These studies contribute to the understanding of molecular self-assembly processes and the development of novel materials with potential applications in catalysis, separation, and sensing technologies (Shankar et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
N-(2,4-diethoxypyrimidin-5-yl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O4S/c1-4-15-8-7(12-17(3,13)14)6-10-9(11-8)16-5-2/h6,12H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXAJREJCTXZTCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC=C1NS(=O)(=O)C)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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